Cas no 66143-72-4 (Methanesulfonic acid, trifluoro-, hexadecyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, hexadecyl ester
• CAS No: 66143-72-4
• MF: C₁₇H₃₃F₃O₃S
• MW: 374.502335309982
• CID: 1702912
• PubChem ID: 11014229
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, hexadecyl ester
• hexadecyl trifluoromethanesulfonate
• cetyl triflate
• 66143-72-4
• DTXSID30451940
• SCHEMBL6427237

• Inchi： 1S/C17H33F3O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-24(21,22)17(18,19)20/h2-16H2,1H3
• InChI Key： ZDEMAZQQUOEQAA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.21039
• Monoisotopic Mass: 374.21025057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37